Cas no 131865-59-3 (2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-)

• Product Name: 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-
• CAS No: 131865-59-3
• MF: C₂₂H₃₄N₂O₄Sn
• MW: 509.226365566254
• CID: 1229445
• PubChem ID: 15233462
• Update Time: 2025-06-10

2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-
• (2,5-dioxopyrrolidin-1-yl) 5-tributylstannylpyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-(tributylstannyl)-, 2,5-dioxo-1-pyrrolidinyl ester
• DTXSID00570339
• MFCD30724039
• 1-{[5-(Tributylstannyl)pyridine-3-carbonyl]oxy}pyrrolidine-2,5-dione
• SCHEMBL9349704
• 2,5-Dioxo-1-pyrrolidinyl 5-(Tributylstannyl)nicotinate
• N-Succinimidyl-5-(tri-butylstannyl)-3-pyridinecarboxylate
• 2,5-dioxopyrrolidin-1-yl 5-(tributylstannyl)pyridine-3-carboxylate
• 131865-59-3
• SY319038

• Inchi： 1S/C10H7N2O4.3C4H9.Sn/c13-8-3-4-9(14)12(8)16-10(15)7-2-1-5-11-6-7;3*1-3-4-2;/h2,5-6H,3-4H2;3*1,3-4H2,2H3;
• InChI Key： DKAAWRKAWDQIQV-UHFFFAOYSA-N
• SMILES： [Sn](C1C=NC=C(C(=O)ON2C(CCC2=O)=O)C=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 502.15702
• Monoisotopic Mass: 510.154060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• PSA: 76.57

Additional information on 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-

Professional Introduction to Compound with CAS No. 131865-59-3 and Product Name: 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-

The compound in question, identified by the CAS number 131865-59-3, is a specialized organic molecule with the product name 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]-. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to their versatile structural and functional properties. The presence of a pyrrolidinedione core, combined with an intricate substituent group featuring a tributylstannyl moiety and a pyridinyl fragment, makes this molecule a promising candidate for further exploration in drug discovery and synthetic chemistry.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced synthetic methodologies and the exploration of novel molecular architectures. The compound under discussion exemplifies this trend, as its structure incorporates elements that are highly relevant to modern drug design strategies. Specifically, the pyrrolidinedione scaffold is known for its ability to participate in various biochemical interactions, making it a valuable building block for designing molecules with potential biological activity. Additionally, the tributylstannyl group introduces a reactivity that can be exploited in cross-coupling reactions, which are fundamental to constructing complex organic molecules.

The significance of this compound is further underscored by its potential applications in the synthesis of advanced pharmaceutical intermediates. The pyridinyl substituent, in particular, is a common feature in many bioactive molecules and has been extensively studied for its role in modulating receptor binding and enhancing pharmacokinetic properties. Recent research has demonstrated that pyridine-based derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. This makes the compound with CAS No. 131865-59-3 an intriguing subject for further investigation.

One of the most compelling aspects of this molecule is its structural complexity, which allows for diverse functionalization strategies. The 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]- moiety suggests a high degree of synthetic sophistication, indicating that this compound could serve as a versatile intermediate in the preparation of more complex pharmacophores. The use of tributylstannyl groups is particularly noteworthy, as these reagents are commonly employed in palladium-catalyzed cross-coupling reactions, which are essential for constructing carbon-carbon bonds in organic synthesis. Such reactions are pivotal in drug development, enabling the creation of molecules with tailored biological properties.

Current research trends in medicinal chemistry emphasize the importance of developing molecules with improved selectivity and reduced toxicity. The compound under discussion holds promise in this regard due to its unique structural features. For instance, the combination of a pyrrolidinedione core and a pyridinyl substituent may confer selectivity for certain biological targets while minimizing off-target effects. This is particularly relevant in the context of developing next-generation therapeutics that address unmet medical needs.

The synthetic utility of this compound has also been explored in recent studies. Researchers have leveraged its reactive sites to develop novel synthetic routes to more complex derivatives. For example, the tributylstannyl group can be readily converted into other functional groups through metal-catalyzed transformations, allowing for further diversification of the molecular structure. This flexibility makes it an attractive starting point for exploring new chemical space and discovering novel bioactive compounds.

Moreover, the compound's potential role in medicinal biology has been highlighted by several recent publications. Studies have shown that derivatives of pyrrolidinedione can exhibit significant biological activity when properly functionalized. The presence of a pyridinyl moiety further enhances these properties by improving solubility and membrane permeability. These factors make it an ideal candidate for further exploration in drug discovery programs aimed at treating various diseases.

The development of new synthetic methodologies has also contributed to the growing interest in this compound. Advances in transition metal catalysis have enabled more efficient and selective transformations, which are essential for constructing complex molecules like those derived from CAS No. 131865-59-3. These advancements have opened up new possibilities for designing molecules with enhanced pharmacological properties.

In conclusion, the compound identified by CAS No. 131865-59-3 and named as 2,5-Pyrrolidinedione, 1-[[[5-(tributylstannyl)-3-pyridinyl]carbonyl]oxy]- represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features and synthetic versatility make it an attractive starting point for developing novel therapeutic agents with improved efficacy and reduced toxicity.